Cas no 2098141-96-7 (methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2098141-96-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5726189
• PubChem ID: 121213305
• Update Time: 2025-06-08

methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
• AKOS026723769
• 2098141-96-7
• F2198-4795
• methyl 1-methyl-3-thiophen-2-ylpyrazole-4-carboxylate

• Inchi： 1S/C10H10N2O2S/c1-12-6-7(10(13)14-2)9(11-12)8-4-3-5-15-8/h3-6H,1-2H3
• InChI Key： AINJXTAZXKULGE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(=O)OC)=CN(C)N=1

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.4Ų

Additional information on methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate

Methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2098141-96-7): A Comprehensive Overview

Methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate, identified by its CAS number 2098141-96-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a pyrazole core with a thiophene moiety, making it a promising candidate for various biological applications. The structural features of this compound contribute to its unique chemical properties and potential therapeutic benefits, which have been the focus of numerous studies in recent years.

The pyrazole ring is a well-known pharmacophore in drug discovery, renowned for its ability to interact with biological targets such as enzymes and receptors. The introduction of a methyl group at the 1-position and a thiophene substituent at the 3-position enhances the compound's complexity and diversity, potentially improving its binding affinity and selectivity. Furthermore, the carboxylate ester group at the 4-position provides additional functionalization possibilities, allowing for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. Pyrazole-thiophene derivatives have emerged as particularly promising candidates due to their structural versatility and biological activity. Studies have shown that these compounds exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of functional groups in methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate makes it an attractive molecule for further investigation.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The pyrazole core is known to be a key component in many drugs currently on the market, including antifungals and antivirals. By incorporating a thiophene ring, the compound gains additional interactions with biological targets, which can enhance its efficacy. The carboxylate ester group also offers opportunities for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.

Recent research has highlighted the importance of molecular diversity in drug discovery programs. Compounds like methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate provide a rich source of structural diversity, which can be leveraged to identify new therapeutic agents. The combination of pyrazole and thiophene moieties creates a unique scaffold that can interact with multiple biological targets, offering a multifaceted approach to drug design. This approach is particularly valuable in tackling complex diseases that require multiple points of intervention.

The synthesis of methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate involves several key steps that highlight the synthetic utility of heterocyclic chemistry. The introduction of the thiophene ring at the 3-position requires careful consideration of reaction conditions to ensure high yield and purity. Similarly, the esterification at the 4-position must be performed under controlled conditions to avoid unwanted side reactions. These synthetic challenges underscore the importance of expertise in organic chemistry when working with complex molecules like this one.

The biological activity of methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes involved in disease pathways. For example, research has shown that this compound can inhibit kinases, which are key players in cancer signaling pathways. Additionally, it has shown promise as an anti-inflammatory agent by modulating cytokine production and reducing inflammation-related symptoms.

The structural features of this compound also make it an interesting candidate for further derivatization. By modifying different functional groups, researchers can explore new chemical space and potentially discover more potent derivatives. The carboxylate ester group, in particular, offers opportunities for prodrug design or bioconjugation strategies, which can enhance drug delivery and bioavailability.

In conclusion, methyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2098141-96-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development. As our understanding of heterocyclic chemistry continues to grow, compounds like this one will play an increasingly important role in discovering new therapeutic agents.